Cas no 803712-17-6 (1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole)

• Product Name: 1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole
• CAS No: 803712-17-6
• MF: C₂₀H₂₀ClN₃O
• MW: 353.845303535461
• CID: 3168703
• PubChem ID: 156593933
• Update Time: 2025-04-21

1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole
• 1H-INDOLE,2-[2-[(3,5-DIMETHYL-1H-PYRROL-2-YL)METHYLENE]-3-METHOXY-2H-PYRROL-5-YL]-,MONOHYDROCHLORIDE
• 803712-17-6

• Inchi： 1S/C20H19N3O.ClH/c1-12-8-13(2)21-16(12)10-19-20(24-3)11-18(23-19)17-9-14-6-4-5-7-15(14)22-17;/h4-11,21,23H,1-3H3;1H/b18-17+,19-10+;
• InChI Key： OENQCHPYHHSIQA-CFWFSBERSA-N
• SMILES： Cl.O(C)C1=C/C(=C2/C=C3C=CC=CC3=N/2)/N/C/1=C/C1=C(C)C=C(C)N1

Computed Properties

• Exact Mass: 353.1294900Da
• Monoisotopic Mass: 353.1294900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 777
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų